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Compound of Interest

Compound Name: Territrem B

Cat. No.: B1682748 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Territrem
B-induced tremors in animal studies.

Frequently Asked Questions (FAQs)
Q1: What is Territrem B and how does it induce tremors?

Territrem B is a mycotoxin produced by the fungus Aspergillus terreus. It induces tremors by

acting as a potent, non-covalent, yet irreversible inhibitor of the enzyme acetylcholinesterase

(AChE)[1]. This inhibition leads to an accumulation of the neurotransmitter acetylcholine at

neuromuscular junctions and in the central nervous system, resulting in sustained muscle

contractions and tremors.

Q2: What is the primary signaling pathway affected by Territrem B?

The primary signaling pathway disrupted by Territrem B is the cholinergic pathway due to the

inhibition of acetylcholinesterase. This leads to hyperstimulation of muscarinic and nicotinic

acetylcholine receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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